Cas no 1158694-62-2 (N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine)

• Product Name: N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine
• CAS No: 1158694-62-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5048836
• Update Time: 2025-06-29

N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-methoxyphenyl)ethyl]cyclopentanamine
• N-(3-methoxyphenethyl)cyclopentanamine
• N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine

• Inchi： 1S/C14H21NO/c1-16-14-8-4-5-12(11-14)9-10-15-13-6-2-3-7-13/h4-5,8,11,13,15H,2-3,6-7,9-10H2,1H3
• InChI Key： ZBSKUUKTRXMELB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCNC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 189
• XLogP3: 3
• Topological Polar Surface Area: 21.3

Additional information on N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine

Introduction to N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine (CAS No. 1158694-62-2)

N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine, identified by its CAS number 1158694-62-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of organic molecules characterized by a cyclopentanamine backbone conjugated with a phenyl ring substituted with a methoxy group. The unique structural features of this molecule make it a subject of considerable interest in both academic research and industrial applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine consists of a cyclopentane ring linked to an amine group, with an ethyl chain extending from the carbon adjacent to the amine. This ethyl chain is further substituted with a phenyl ring that carries a methoxy group at the 3-position. Such structural motifs are often explored in medicinal chemistry due to their potential to interact favorably with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in the development of pharmacological agents that leverage the properties of cycloalkylamines and phenyl derivatives. The presence of the methoxy group in the phenyl ring can influence the electronic properties of the molecule, potentially enhancing its binding affinity and selectivity for specific biological targets. This has led to numerous studies aimed at synthesizing and characterizing derivatives of N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine to explore their pharmacological potential.

One area where this compound has shown promise is in the treatment of neurological disorders. The cyclopentanamine moiety is known to have a favorable pharmacokinetic profile, making it an attractive scaffold for drugs targeting central nervous system (CNS) disorders. Additionally, the phenyl ring with its methoxy substitution can modulate receptor interactions, which is crucial for achieving therapeutic efficacy while minimizing side effects.

Recent studies have demonstrated that N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine exhibits inhibitory activity against certain enzymes implicated in neurodegenerative diseases. For instance, research has indicated that this compound may interfere with the activity of acetylcholinesterase, an enzyme whose overactivity is associated with conditions such as Alzheimer's disease. The ability to modulate enzymatic activity suggests that this molecule could serve as a lead compound for the development of novel therapeutics aimed at mitigating the symptoms and progression of these debilitating conditions.

Beyond its potential applications in CNS disorders, N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine has also been investigated for its possible role in treating cardiovascular diseases. The structural features of this compound allow it to interact with various biological targets involved in cardiovascular homeostasis. For example, studies have shown that derivatives of this molecule can influence the activity of monoamine oxidase (MAO), an enzyme whose inhibition is associated with improved cardiovascular health.

The synthesis of N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of a suitable precursor, such as 3-methoxybenzyl alcohol, which is then subjected to various transformations to introduce the cyclopentanamine moiety. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity.

The characterization of N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine is performed using a combination of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, purity, and physical properties of the compound. Such characterization is essential for understanding its behavior in biological systems and for guiding further optimization efforts.

In conclusion, N-[2-(3-Methoxyphenyl)ethyl]cyclopentanamine (CAS No. 1158694-62-2) represents a promising compound in pharmaceutical chemistry with diverse potential applications. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting neurological and cardiovascular disorders. Ongoing research continues to explore its pharmacological properties and synthetic pathways, paving the way for new treatments that could significantly improve patient outcomes.